Cas no 1543655-27-1 (2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 1543655-27-1
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• CID: 4605023
• PubChem ID: 83088702
• Update Time: 2025-08-11

2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-butoxycarbonyl)amino)-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid
• 1H-Pyrazole-4-acetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-1,3-dimethyl-
• 2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid

• Inchi： 1S/C12H19N3O4/c1-7-8(6-15(5)14-7)9(10(16)17)13-11(18)19-12(2,3)4/h6,9H,1-5H3,(H,13,18)(H,16,17)
• InChI Key： QTWILOLIZPDDTK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(OC(C)(C)C)=O)C1=CN(C)N=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 1543655-27-1)

2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid, identified by its CAS number 1543655-27-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The presence of a tert-butoxy carbonyl (Boc) group and a 1,3-dimethylpyrazole moiety in its structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

The structural framework of 2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid consists of an amino acid derivative functionalized with a protecting group at the amino position. The Boc group serves as an effective amide protecting group, commonly used in peptide synthesis to prevent unwanted side reactions. This protection-deprotection strategy is crucial in multi-step synthetic pathways, ensuring high yield and purity of the final product. Additionally, the 1,3-dimethylpyrazole scaffold is known for its stability and versatility in drug design, often serving as a bioisostere for other heterocyclic systems. Its incorporation into the molecule enhances binding affinity and metabolic stability, making it an attractive component in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. These compounds have shown promise in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of functional groups in 2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid positions it as a potential precursor for designing molecules that interact with biological targets such as enzymes and receptors. For instance, modifications at the pyrazole ring can fine-tune electronic properties, influencing binding interactions with proteins involved in disease pathways.

One of the most compelling aspects of this compound is its utility in fragment-based drug discovery. Fragment libraries containing pyrazole derivatives are increasingly employed to identify lead compounds through high-throughput screening (HTS). The structural features of 2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid make it an excellent building block for generating diverse chemical space. Researchers can leverage its scaffold to explore novel analogs with enhanced pharmacokinetic profiles or improved target specificity. This approach aligns with contemporary trends in drug development, which emphasize rational design and computational modeling to accelerate the discovery process.

The synthesis of 2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include the introduction of the Boc protecting group onto an amino acid derivative followed by functionalization at the pyrazole ring. Advances in catalytic methods and transition-metal chemistry have enabled more efficient and sustainable synthetic routes. For example, palladium-catalyzed cross-coupling reactions can be employed to construct the pyrazole core with high regioselectivity. Such innovations not only streamline the synthesis but also minimize waste generation, aligning with green chemistry principles.

From a biological perspective, the Boc-amino group provides a handle for further derivatization while maintaining structural integrity during biochemical assays. This feature is particularly useful in enzyme inhibition studies, where precise control over reactivity is essential. Meanwhile, the dimethylpyrazole moiety contributes to hydrophobic interactions with target proteins, potentially enhancing oral bioavailability and cellular uptake. Preclinical studies have demonstrated that pyrazole-based compounds can modulate key signaling pathways implicated in chronic diseases such as cancer and neurodegeneration. The mechanistic insights gained from these studies continue to guide efforts aimed at optimizing 2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid for therapeutic use.

The growing interest in heterocyclic compounds has spurred collaborations between academic researchers and pharmaceutical companies to explore their therapeutic potential. Computational modeling techniques such as molecular docking have become indispensable tools in evaluating how 2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid interacts with biological targets at the atomic level. These simulations help predict binding affinities and identify optimal modifications before experimental validation becomes necessary. Such interdisciplinary approaches are reshaping drug discovery pipelines by integrating computational biology with traditional synthetic chemistry.

In conclusion,2-{(tert-butoxy)carbonylamino}-2-(1,3-dimethyl-1H-pyrazol-4-yl)acetic acid (CAS No. 1543655-27-1) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutics with improved efficacy and reduced side effects. As research progresses, this compound will likely play an important role in addressing unmet medical needs through innovative drug development strategies.